Methyl 3',4'-dichloro[1,1'-biphenyl]-4-carboxylate

• IUPAC Name: methyl 4-(3,4-dichlorophenyl)benzoate
• InChI: InChI=1S/C14H10Cl2O2/c1-18-14(17)10-4-2-9(3-5-10)11-6-7-12(15)13(16)8-11/h2-8H,1H3
• InChI Key: PQHQXJDNGVLETN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID90594726
• Molecular Weight: 281.1 g/mol
• CAS RN: 886362-11-4

Description

Biphenyl compounds are a group of organic compounds which consist of two connected phenyl rings. They have been used in various applications, including as heat transfer fluids, dye carriers, and in the manufacture of polychlorinated biphenyls (PCBs), which are industrial chemicals that have been widely used as coolants and lubricants in transformers, capacitors, and other electrical equipment.

Synthesis Analysis

The synthesis of biphenyl compounds often involves electrophilic aromatic substitution reactions. In these reactions, an electrophile replaces a hydrogen atom on the aromatic ring. The specifics of the synthesis would depend on the particular substituents on the biphenyl compound.

Molecular Structure Analysis

Biphenyl compounds consist of two phenyl rings connected by a single bond. The presence of substituents on the rings, such as the dichloro groups in the compound you mentioned, can influence the properties of the compound.

Chemical Reactions Analysis

Biphenyl compounds can undergo various chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and oxidation. The specific reactions that a given biphenyl compound can undergo would depend on the substituents present on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, dichlorobiphenyls are typically solid at room temperature and have low solubility in water. They are stable compounds that do not readily degrade, which can lead to their accumulation in the environment.

Scientific Research Applications

Synthetic Organic Chemistry

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Medicinal Chemistry

. A large number of biphenyl derivatives are patented and broadly used in medicine as antiand

Mechanism of Action

Mode of Action

It’s worth noting that the compound’s structure, which includes a biphenyl moiety, may allow it to interact with its targets through various mechanisms such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Biphenyl derivatives have been implicated in various biochemical pathways, including those involved in oxidative stress and inflammation .

Pharmacokinetics

Similar compounds have been shown to exhibit various pharmacokinetic properties, such as high absorption due to their lipophilic nature and extensive distribution due to their ability to cross biological membranes .

Result of Action

Similar compounds have been shown to exert various biological effects, such as anti-inflammatory and antioxidant activities .

Action Environment

The action, efficacy, and stability of Methyl 3’,4’-dichloro[1,1’-biphenyl]-4-carboxylate can be influenced by various environmental factors . For instance, the pH of the environment can affect the compound’s ionization state, which in turn can influence its absorption and distribution. Additionally, the presence of other substances can affect the compound’s metabolism and excretion.

Safety and Hazards

Many biphenyl compounds, such as PCBs, are known to be toxic and can have harmful effects on the environment and human health. They can bioaccumulate in organisms and biomagnify up the food chain. Therefore, their use and disposal are regulated in many countries.

Future Directions

The study of biphenyl compounds continues to be an active area of research, particularly in relation to their environmental impact and potential health effects. Efforts are also being made to develop methods for the safe disposal and degradation of these compounds.